Cas no 4219-15-2 (Phosphonic acid, (2-butoxyethyl)-, diethyl ester)

• Product name: Phosphonic acid, (2-butoxyethyl)-, diethyl ester
• CAS No: 4219-15-2
• MF: C₁₀H₂₃O₄P
• MW: 238.26102
• CID: 1513448
• PubChem ID: 11276451

Phosphonic acid, (2-butoxyethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-butoxyethyl)-, diethyl ester
• diethyl (2-butoxyethyl)phosphonate
• 4219-15-2

• Inchi： InChI=1S/C10H23O4P/c1-4-7-8-12-9-10-15(11,13-5-2)14-6-3/h4-10H2,1-3H3
• InChI Key： YMONMZSDZMUSRQ-UHFFFAOYSA-N
• SMILES： CCCCOCCP(=O)(OCC)OCC

Computed Properties

• Exact Mass: 238.13349
• Monoisotopic Mass: 238.13339621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76